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Compound of Interest

Compound Name:
2-Hydroxy-5-

(hydroxymethyl)benzaldehyde

Cat. No.: B1329251 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-5-(hydroxymethyl)benzaldehyde
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for 2-Hydroxy-5-(hydroxymethyl)benzaldehyde,

ensuring a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxy-5-(hydroxymethyl)benzaldehyde is classified as a hazardous substance.[1] It is

harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye and skin

irritation, as well as potential respiratory irritation.[1][2][3][4] Adherence to strict safety protocols

is mandatory to mitigate these risks.

Summary of Hazards:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1329251?utm_src=pdf-interest
https://www.benchchem.com/product/b1329251?utm_src=pdf-body
https://www.benchchem.com/product/b1329251?utm_src=pdf-body
https://datasheets.scbt.com/sc-238074.pdf
https://datasheets.scbt.com/sc-238074.pdf
https://store.apolloscientific.co.uk/storage/msds/OR510003_msds.pdf
https://www.fishersci.fr/store/msds?partNumber=10145253&countryCode=FR&language=en
https://www.echemi.com/sds/benzaldehyde-2-hydroxymethyl-9ci-pd180713150875.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[5]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[2][5]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial when handling this compound.[6][7] The following

table outlines the necessary protective gear.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles.[1]

[4][8] A face shield may be

necessary for splash hazards.

[7]

To protect against splashes

and dust that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[1][8] A lab coat or chemical-

resistant apron and closed-toe

shoes are required.[1]

To prevent skin contact, which

can be harmful and cause

irritation.

Respiratory Protection

Use in a well-ventilated area is

essential.[2] If dust or aerosols

are generated, a NIOSH-

approved respirator should be

used.[2][4]

To avoid inhalation, which can

be harmful and cause

respiratory tract irritation.

Experimental Workflow for Safe Handling
The following workflow provides a step-by-step guide for the safe handling of 2-Hydroxy-5-
(hydroxymethyl)benzaldehyde from receipt to disposal.
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Preparation

Handling & Experimentation

Spill & Emergency Procedures

Waste Disposal & Decontamination

Review Safety Data Sheet (SDS)

Verify availability and functionality of safety equipment (fume hood, eyewash station, safety shower)

Don appropriate Personal Protective Equipment (PPE)

Handle in a well-ventilated area, preferably a chemical fume hood

Avoid generating dust. Use careful scooping and weighing techniques. Minor Spill: Clean up immediately using dry methods (e.g., shovel, vacuum). Avoid generating dust.

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Do not eat, drink, or smoke in the handling area

Collect waste material in a sealed, labeled container Decontaminate work surfaces and equipment thoroughly after use

Major Spill: Evacuate the area and alert emergency responders

In case of contact: Eyes - Rinse with water for several minutes. Skin - Wash with soap and water.

Dispose of as hazardous waste according to local, state, and federal regulations Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxy-5-(hydroxymethyl)benzaldehyde.
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Detailed Protocols
Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[2][9] Keep the container tightly sealed to prevent

contamination and moisture absorption.[2][10] The recommended storage temperature is often

refrigerated.

Spill Response: In the event of a minor spill, immediately clean the area using dry methods to

avoid generating dust.[1][2] Use a scoop or an explosion-proof vacuum for collection.[2] Place

the collected material into a sealed container for disposal.[2] For major spills, evacuate the

area and contact emergency services.[1] Ensure proper ventilation.

First Aid Measures:

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][10] Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water.[2][10] If

irritation persists, seek medical attention.[2]

Inhalation

Move the individual to fresh air.[2][10] If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[10]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give a glass of water.[2] Seek

immediate medical attention or contact a poison

control center.[2]

Disposal Plan: All waste materials, including the chemical itself and any contaminated items

(e.g., gloves, weighing paper), must be treated as hazardous waste.[11] Collect these materials

in a clearly labeled, sealed container.[2] Disposal must be conducted through an authorized
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waste disposal company in strict accordance with all local, state, and federal regulations.[2][11]

Do not dispose of down the drain.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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